Cas no 1804376-01-9 (5-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine)

• Product Name: 5-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine
• CAS No: 1804376-01-9
• MF: C₇H₃F₂IN₂O
• MW: 296.012800455093
• CID: 4875281
• Update Time: 2025-10-31

5-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine

• Inchi： 1S/C7H3F2IN2O/c8-6(9)4-5(10)3(1-11)2-12-7(4)13/h2,6H,(H,12,13)
• InChI Key： AMUZMECNDYFSDA-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CNC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9

Additional information on 5-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine

Introduction to 5-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1804376-01-9)

5-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine, identified by its CAS number 1804376-01-9, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic molecule features a pyridine core substituted with several functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of a cyano group, a difluoromethyl group, a hydroxyl group, and an iodine atom imparts unique reactivity and potential applications in medicinal chemistry.

The compound's structure is highly intriguing due to the combination of these substituents. The cyano group (-CN) is known for its ability to participate in nucleophilic addition reactions, while the difluoromethyl group (-CF₂) enhances metabolic stability and binding affinity in drug candidates. The hydroxyl group (-OH) provides opportunities for further derivatization, such as etherification or esterification, which are common strategies in drug design. Additionally, the iodine atom serves as a handle for cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are fundamental motifs in many pharmacologically active compounds, including antiviral, anticancer, and anti-inflammatory agents. The specific arrangement of functional groups in 5-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine makes it a valuable building block for designing novel therapeutic entities.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. For instance, the cyano group can mimic the transition state of certain enzymatic reactions, thereby acting as a mechanism-based inhibitor. Similarly, the hydroxyl and difluoromethyl groups can be tailored to optimize binding interactions with specific enzyme active sites. This flexibility makes 5-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into drug molecules can significantly alter their pharmacokinetic properties, including bioavailability and metabolic stability. The difluoromethyl group in 5-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine is particularly noteworthy for its ability to enhance binding affinity by improving hydrophobic interactions and reducing dipole moment changes during binding events.

The iodine atom on the pyridine ring provides another layer of functionality that can be exploited in synthetic chemistry. Iodopyridines are well-known substrates for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions allow for the introduction of diverse aryl or vinyl groups, expanding the structural diversity of derivatives derived from 5-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine.

In conclusion, 5-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1804376-01-9) represents a fascinating compound with numerous potential applications in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to play a significant role in the development of next-generation therapeutics.